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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172

Technical Data for AF 568 Carboxylic Acid

AF 568 carboxylic acid is a fluorescent dye notable for its photostability and brightness.[1][2]
[3] It is the non-reactive form of the AF 568 dye, often utilized as a reference standard in
fluorescence experiments.[2][4][5] The carboxylic acid group can, however, be reacted with
amines, hydrazines, or hydroxylamines through the use of carbodiimides like EDAC.[2][4][5]
This dye is an analogue of Alexa Fluor™ 568.[2]

Core Properties

Below is a summary of the fundamental physicochemical properties of AF 568 carboxylic

acid.
Property Value Reference
Molecular Weight 770.91 g/mol [L][2][4115]16]
Molecular Formula C33H28K2N2011S2 [11[2]15]16]

Spectroscopic and Physical Data

The dye exhibits strong fluorescence in the orange spectrum and is readily soluble in aqueous
and common organic solvents.[1][3][4][5]
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Property Value Reference
Excitation Maximum (Aex) 572 nm [1112114115]
Emission Maximum (Aem) 598 nm [11[2][41[5]
Appearance Violet solid [11[4115]
Solubility Good in water, DMF, DMSO [11[4115]

Handling and Storage

Proper storage is crucial to maintain the integrity of the compound.

Condition Recommendation Reference
Storage Temperature -20°C [2][41[5]
Storage Conditions Store in the dark, desiccated. [41[5]
Shipping Temperature Ambient [21[41[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [AF 568 carboxylic acid molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378172#af-568-carboxylic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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